Cas no 1779900-95-6 (3-(4-ethylphenyl)-2-methoxypropanoic acid)

• Product Name: 3-(4-ethylphenyl)-2-methoxypropanoic acid
• CAS No: 1779900-95-6
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 6421403
• PubChem ID: 84120611
• Update Time: 2025-10-25

3-(4-ethylphenyl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylphenyl)-2-methoxypropanoic acid
• EN300-1803206
• 1779900-95-6

• Inchi： 1S/C12H16O3/c1-3-9-4-6-10(7-5-9)8-11(15-2)12(13)14/h4-7,11H,3,8H2,1-2H3,(H,13,14)
• InChI Key： SAKDNCANEHHFGN-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)CC1C=CC(CC)=CC=1

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(4-ethylphenyl)-2-methoxypropanoic acid

Comprehensive Analysis of 3-(4-ethylphenyl)-2-methoxypropanoic acid (CAS 1779900-95-6): Properties, Applications, and Industry Insights

The compound 3-(4-ethylphenyl)-2-methoxypropanoic acid (CAS 1779900-95-6) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. As a derivative of methoxypropanoic acid, this molecule combines an aromatic 4-ethylphenyl group with a methoxy-substituted propanoic acid backbone, making it a versatile intermediate in synthetic chemistry. Recent studies highlight its relevance in drug discovery, particularly in modulating biological pathways related to inflammation and metabolic disorders.

One of the most searched questions about CAS 1779900-95-6 is its role in green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly methods to produce such compounds, aligning with global trends toward reducing carbon footprints. The methoxy and ethylphenyl functional groups in this molecule offer opportunities for catalytic transformations, which are pivotal in minimizing waste generation. This aligns with the growing demand for biodegradable intermediates in the pharmaceutical industry.

From a structural perspective, 3-(4-ethylphenyl)-2-methoxypropanoic acid exhibits notable stability under physiological conditions, making it a candidate for prodrug development. Its lipophilic properties, attributed to the ethylphenyl moiety, enhance membrane permeability—a critical factor in optimizing drug bioavailability. These characteristics have sparked interest in its potential use for targeted drug delivery systems, a hot topic in precision medicine.

Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize CAS 1779900-95-6, ensuring purity and consistency for industrial applications. The compound’s spectral data (e.g., IR peaks near 1720 cm^-1 for the carbonyl group) are frequently referenced in patent literature, underscoring its commercial value. Laboratories often query synthetic protocols for this acid, reflecting its demand as a building block for heterocyclic compounds.

In material science, the crystallinity and thermal stability of 3-(4-ethylphenyl)-2-methoxypropanoic acid are under investigation for polymer modification. Its ability to act as a hydrogen-bond donor via the carboxylic group opens avenues for designing supramolecular architectures. Such applications resonate with the surge in searches for smart materials and self-assembling systems.

Regulatory and safety profiles of CAS 1779900-95-6 are also frequently queried. While it is not classified as hazardous, proper handling guidelines emphasize storage in anhydrous conditions to prevent hydrolysis. This aligns with industry standards for carboxylic acid derivatives, a trending subtopic in chemical safety databases.

Future research directions may explore the enantioselective synthesis of this compound, given the rising importance of chiral intermediates in asymmetric catalysis. The 2-methoxy group’s stereogenic center offers a platform for developing optically active pharmaceuticals, a niche yet rapidly growing field.

In summary, 3-(4-ethylphenyl)-2-methoxypropanoic acid (CAS 1779900-95-6) bridges multiple disciplines—from medicinal chemistry to sustainable engineering. Its adaptability to green synthetic routes and drug formulation ensures its prominence in both academic and industrial settings, addressing contemporary challenges in science and technology.